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Compound of Interest

Compound Name: 1,3-Dinitrobenzene

Cat. No.: B052904

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the current research on 1,3-
Dinitrobenzene (1,3-DNB), a significant nitroaromatic compound with diverse industrial
applications and notable toxicological effects. This document summarizes key quantitative
data, details essential experimental protocols, and visualizes core concepts to support ongoing
research and development efforts.

Core Properties and Data

1,3-Dinitrobenzene (m-dinitrobenzene) is a yellow crystalline solid organic compound. It
serves as a crucial intermediate in the synthesis of various chemicals, including dyes,
pharmaceuticals, and explosives.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-Dinitrobenzene is presented in
Table 1. This data is essential for its handling, application, and in the design of experimental
procedures.
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Property Value Reference
Molecular Formula CeHaN204 [1]
Molecular Weight 168.11 g/mol [1][2]
Appearance Yellow crystalline solid [11[3]
Melting Point 89.57 - 90 °C [1][2][4]
Boiling Point 297 - 303 °C [21131[5]
Density 1.575 - 1.58 g/cm?3 at 18-20 °C [1112][3]

Solubility in Water

0.5¢g/Lat20°C

[1](2]

log Kow

1.49

[2](6]

Vapor Pressure

< 1.0 mm Hg at 20 °C

[2]

Flash Point

149 - 150 °C (closed cup)

[5]

Toxicological Data

The toxicity of 1,3-DNB is a significant area of research, with methemoglobinemia and

reproductive toxicity being the primary concerns.[7][8] Exposure to high concentrations can

impair the oxygen-carrying capacity of blood, leading to cyanosis.[9][10] Chronic exposure has

been linked to testicular damage and infertility in animal studies.[1][8]
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Parameter Observation Species Dosage Reference

Methemoglobin

formation,
o cyanosis, Humans,
Acute Toxicity _ - [71[9][10]
headache, Animals
dizziness,
nausea.
Neurotoxicity
(slow movement, 20 - 48 mg/kg
Rats [9]
loss of (oral)
equilibrium).
Reduced testes
] and epididymis
Reproductive ] )
o weight, testicular ~ Rats > 25 mg/kg (oral)  [1][7]
Toxicity

damage, sperm

loss.

Key Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The
following sections outline the protocols for the synthesis and analysis of 1,3-Dinitrobenzene.

Synthesis of 1,3-Dinitrobenzene via Nitration of
Nitrobenzene

The most common method for synthesizing 1,3-Dinitrobenzene is the nitration of nitrobenzene
using a mixture of concentrated nitric acid and sulfuric acid.[1][3][11] The initial nitro group on
the benzene ring is deactivating and meta-directing, leading to the primary formation of the 1,3-
isomer.[1][3]

Materials:
¢ Nitrobenzene

e Concentrated Nitric Acid (HNO3)
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e Concentrated Sulfuric Acid (H2S0Oa4)
 Ice-cold water

o Ethanol (for recrystallization)
Procedure:

» Preparation of Nitrating Mixture: Carefully add concentrated sulfuric acid to an equal volume
of concentrated nitric acid in a flask, while cooling the mixture in an ice bath to maintain a
low temperature.[12][13]

 Nitration: Slowly add nitrobenzene dropwise to the nitrating mixture with constant stirring,
ensuring the temperature does not rise significantly.[12]

o Reaction Completion: After the addition of nitrobenzene, the mixture is gently heated to
complete the reaction.[12][13]

« |solation of Crude Product: The reaction mixture is then poured into a large volume of ice-
cold water, which causes the solid 1,3-Dinitrobenzene to precipitate.[12][13]

 Purification: The crude product is collected by filtration, washed with cold water, and then
purified by recrystallization from ethanol to yield yellow crystals of 1,3-Dinitrobenzene.[4]
[12][13]

Analytical Determination by High-Performance Liquid
Chromatography (HPLC)

HPLC is a widely used technique for the detection and quantification of 1,3-Dinitrobenzene in
various matrices.[14][15]

Instrumentation and Conditions (Example):
e Instrument: HPLC system with a UV detector.
¢ Column: C18 reversed-phase column.

o Mobile Phase: A mixture of methanol and water is commonly used.[16]
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» Detection: UV detection at a wavelength suitable for nitroaromatic compounds (e.g., 240
nm).[17]

e Quantification: External standard method.[17]
Procedure:

o Standard Preparation: Prepare a series of standard solutions of 1,3-DNB in the mobile phase
at known concentrations.

o Sample Preparation: Dissolve the sample containing 1,3-DNB in the mobile phase and filter
it to remove any particulate matter.

« Injection and Analysis: Inject the prepared standards and samples into the HPLC system.

o Data Analysis: Construct a calibration curve from the peak areas of the standards. Use the
calibration curve to determine the concentration of 1,3-DNB in the samples.

Visualizing Key Processes

Graphical representations of workflows and pathways can significantly aid in understanding
complex processes.

Crude 1,3-Dinitrobenzene |

(soid) | Filtration & Washing

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-Dinitrobenzene.
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Caption: HPLC analytical workflow for 1,3-DNB.

Toxicological Mechanism: A Proposed Pathway

The toxicity of 1,3-Dinitrobenzene is believed to be mediated by its metabolic activation,
leading to oxidative stress and cellular damage, particularly in testicular mitochondria.[18][19]
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Caption: Proposed toxicological pathway of 1,3-DNB.
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Industrial Applications and Environmental Fate

1,3-Dinitrobenzene is a versatile chemical intermediate with several industrial uses.

o Explosives: It is used in the manufacture of explosives and is a byproduct in the production
of trinitrotoluene (TNT).[1][9][20]

e Dyes and Pigments: It serves as a precursor for the synthesis of m-phenylenediamine, a key
component in the production of azo dyes.[1]

o Pharmaceuticals: It is utilized as an intermediate in the synthesis of various pharmaceutical
compounds.[1][21]

o Other Uses: 1,3-DNB is also employed in the plastics industry and in the manufacturing of
certain organic chemicals.[9][22]

The environmental fate of 1,3-DNB is of concern due to its toxicity. It can be released into the
environment from manufacturing facilities and ammunition plants.[10][20] While it can undergo
photolysis and biodegradation, its persistence in soil and potential to leach into groundwater
are significant environmental considerations.[20] The photolytic half-life of 1,3-DNB in water
has been reported to be 23 days.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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